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Technical Support Center: PP13 Analysis
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for the proper sample collection and storage for Placental Protein 13 (PP13) analysis.

Frequently Asked Questions (FAQs)
Q1: What is the most suitable sample type for PP13 analysis?

A1: The most common and recommended sample types for PP13 analysis are maternal serum

and plasma.[1][2] Other biological fluids like urine, saliva, and tissue homogenates can also be

used, though protocols may vary.[3][4]

Q2: Which blood collection tubes should I use?

A2: For serum collection, use a serum separator tube (SST).[3][5] For plasma collection, use

tubes containing either EDTA or heparin as an anticoagulant.[3][5] Do not use plasma collected

in or treated with EDTA if the downstream analysis is sensitive to it, though for general ELISA it

is often acceptable.[6]
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Q3: What is the correct procedure for processing blood samples?

A3: Proper and timely processing is crucial for accurate results.

For Serum: Allow the blood to clot for 2 hours at room temperature or overnight at 4°C.

Afterwards, centrifuge the sample at 1000 x g for 20 minutes.[3][5]

For Plasma: Centrifuge the sample at 1000 x g for 15 minutes at 2-8°C within 30 minutes of

collection.[3][5][7]

Q4: How should I store my samples before analysis?

A4: Proper storage is critical to maintain the integrity of PP13.

Short-term: If the assay is to be performed within 24 hours, store the separated serum or

plasma at 2-8°C.[7]

Long-term: For longer storage, aliquot the samples and store them at -20°C or -80°C.[3][5][7]

PP13 in serum is stable for at least 34 days at refrigerator temperature.[8] For long-term

storage, samples can be kept at -20°C for up to 3 months or at -80°C for up to 6 months.[7]

Q5: How many times can I freeze and thaw my samples?

A5: It is strongly recommended to avoid repeated freeze-thaw cycles as this can degrade the

protein and affect the results.[3][5][7] Studies have shown that PP13 concentration is not

significantly altered after three freeze-thaw cycles from -20°C to room temperature.[8]

However, it is best practice to aliquot samples into single-use volumes before freezing.

Troubleshooting Guide
Issue 1: I obtained unexpected or inconsistent results in my PP13 ELISA.

Possible Cause: Improper sample collection or handling.

Solution: Review the detailed experimental protocols for sample collection and processing.

Ensure that the correct collection tubes, centrifugation speeds, and storage conditions

were used. Pre-analytical variables account for a significant percentage of laboratory

errors.[9][10]
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Possible Cause: Hemolysis or lipemia in the sample.

Solution: Visually inspect the samples for a reddish tinge (hemolysis) or a milky

appearance (lipemia). Do not use grossly hemolyzed or lipemic specimens as they can

interfere with the assay.[7] To avoid lipemia, it is recommended to use a sample from a

fasting patient.[9]

Possible Cause: Use of incorrect collection tubes.

Solution: Ensure you are using serum separator tubes for serum or EDTA/heparin tubes

for plasma. Using the wrong tube can lead to clotting when plasma is desired or

contamination with anticoagulants that may interfere with the assay.[11]

Issue 2: My sample appears to be hemolyzed.

Possible Cause: Vigorous mixing of the blood sample.

Solution: After collection, gently invert the tubes 8-10 times to mix the blood with the

anticoagulant (for plasma tubes).[12] Avoid shaking the tubes.[13]

Possible Cause: Difficult blood draw.

Solution: Use appropriate phlebotomy techniques to minimize trauma to the vein and red

blood cells.[14][15]

Issue 3: I have a low sample volume.

Possible Cause: Under-filling the collection tube.

Solution: Ensure that blood collection tubes are filled to the appropriate volume to maintain

the correct blood-to-anticoagulant ratio, which is critical for plasma samples.[14]

Data Presentation
Table 1: Sample Collection and Processing Parameters
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Parameter Serum Plasma

Collection Tube Serum Separator Tube (SST) EDTA or Heparin Tube

Clotting Time
2 hours at room temperature or

overnight at 4°C
N/A

Centrifugation Speed 1000 x g 1000 x g

Centrifugation Duration 20 minutes 15 minutes

Centrifugation Temperature Room Temperature 2-8°C

Table 2: Sample Storage Conditions and Stability

Storage Condition Duration Stability Notes

Room Temperature Up to 3.4 days (in serum)

PP13 is stable in whole blood

for at least 3 days at room

temperature.[8]

Refrigerator (2-8°C) Up to 34 days (in serum)

Recommended for short-term

storage (up to 24 hours) before

analysis.[7][8]

Freezer (-20°C) Up to 3 months
Avoid repeated freeze-thaw

cycles.[7]

Ultra-low Freezer (-80°C) Up to 6 months
Recommended for long-term

storage.[7]

Experimental Protocols
Protocol 1: Serum Sample Collection and Preparation

Collection: Collect whole blood into a serum separator tube (SST).

Clotting: Allow the blood to clot for 2 hours at room temperature or overnight at 4°C.[3]

Centrifugation: Centrifuge the SST at 1000 x g for 20 minutes at room temperature.[3][5]
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Aliquoting: Carefully aspirate the serum and aliquot it into clean, labeled cryovials.

Storage: For immediate analysis, store at 2-8°C. For long-term storage, store at -20°C or

-80°C.[3][5]

Protocol 2: Plasma Sample Collection and Preparation
Collection: Collect whole blood into a tube containing either EDTA or heparin as an

anticoagulant.

Mixing: Immediately after collection, gently invert the tube 8-10 times to ensure proper

mixing of blood and anticoagulant.[12]

Centrifugation: Within 30 minutes of collection, centrifuge the tube at 1000 x g for 15 minutes

at 2-8°C.[3][5]

Aliquoting: Carefully collect the plasma supernatant and aliquot it into clean, labeled

cryovials.

Storage: For immediate analysis, store at 2-8°C. For long-term storage, store at -20°C or

-80°C.[3][5]
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Workflow for PP13 Sample Collection and Processing
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Caption: Workflow for PP13 Sample Collection and Processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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